4-(2,6-dimethylphenoxy)butanoic Acid
Description
4-(2,6-Dimethylphenoxy)butanoic acid is a phenoxyalkanoic acid derivative characterized by a butanoic acid backbone substituted with a 2,6-dimethylphenoxy group at the fourth carbon. This compound has garnered attention in biochemical and agricultural research due to its role as a substrate for the acyl acid amido synthetase AtGH3.15 in Arabidopsis thaliana, an enzyme involved in detoxifying synthetic auxin herbicides . The ortho-dimethyl substitution on the phenoxy ring distinguishes it from related compounds, influencing both enzymatic kinetics and biological activity.
Properties
IUPAC Name |
4-(2,6-dimethylphenoxy)butanoic acid | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O3/c1-9-5-3-6-10(2)12(9)15-8-4-7-11(13)14/h3,5-6H,4,7-8H2,1-2H3,(H,13,14) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LGFQFIRVICKGHO-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)OCCCC(=O)O | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801289435 | |
| Record name | 4-(2,6-Dimethylphenoxy)butanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801289435 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.25 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
853743-95-0 | |
| Record name | 4-(2,6-Dimethylphenoxy)butanoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=853743-95-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-(2,6-Dimethylphenoxy)butanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801289435 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Comparison with Similar Compounds
Structural and Functional Overview
The compound’s closest structural analogs include phenoxybutanoic acids (e.g., 4-(2-chlorophenoxy)butanoic acid, MCPB) and phenylalkyl acids (e.g., 5-phenylvaleric acid). Key differentiating factors are:
Substituent Position and Type: Ortho-substituted methyl groups (2,6-dimethyl) vs. para-substituted halogens or methyl groups (e.g., MCPB’s 4-chloro-2-methylphenoxy).
Chain Length: Butanoic acid (C4) vs. shorter (e.g., acetic acid) or longer (e.g., valeric acid, C5) backbones.
Kinetic Parameters and Catalytic Efficiency
Data from kinetic assays with AtGH3.15 reveal significant differences in substrate affinity ($Km$) and catalytic efficiency ($k{cat}/K_m$) among analogs (Table 1) :
| Compound | Substituents | $K_m$ (μM) | $k{cat}/Km$ (M⁻¹s⁻¹) |
|---|---|---|---|
| 4-(2,6-Dimethylphenoxy)butanoic acid | 2,6-dimethylphenoxy | 5.4 ± 0.3 | 506 |
| 4-(2-Chlorophenoxy)butanoic acid | 2-chlorophenoxy | 24 ± 1.4 | 113 |
| MCPB (4-(4-Chloro-2-methylphenoxy)butanoic acid) | 4-chloro-2-methylphenoxy | 15.6 ± 0.5 | 228 |
| 4-Phenoxybutyric acid | Unsubstituted phenoxy | 16.2 ± 3.8 | 126 |
| 4-(4-Methoxyphenoxy)butanoic acid | 4-methoxyphenoxy | 29.8 ± 2.9 | 28 |
Key Observations :
- Ortho-Substitution Advantage: The 2,6-dimethylphenoxy group confers the highest catalytic efficiency ($k{cat}/Km = 506$), outperforming chloro-substituted analogs (e.g., MCPB, $k{cat}/Km = 228$) and unsubstituted phenoxybutyric acid ($k{cat}/Km = 126$). This suggests methyl groups at ortho positions enhance enzyme-substrate compatibility .
- Para-Substitution Limitation: 4-(4-Methoxyphenoxy)butanoic acid exhibits poor efficiency ($k{cat}/Km = 28$), indicating steric or electronic hindrance from para-substituents .
- Chain Length Effects : Longer alkyl chains (e.g., 5-phenylvaleric acid, $k{cat}/Km = 445$) improve efficiency compared to shorter analogs, aligning with AtGH3.15’s preference for extended substrates .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
